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Compound of Interest

Compound Name: Methothrin

Cat. No.: B1142013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Methothrin Analytical Standards
Methothrin is a synthetic pyrethroid insecticide.[1] Like other pyrethroids, it is used to control a

variety of insects. Accurate and precise analytical methods are essential for determining

Methothrin residues in environmental and agricultural samples, as well as for quality control in

formulated products. This document provides detailed information on Methothrin analytical

standards, their characterization, and protocols for their use in analytical testing.

Chemical and Physical Properties of Methothrin:
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Property Value Source

Chemical Name

[4-

(methoxymethyl)phenyl]methyl

2,2-dimethyl-3-(2-methyl-1-

propen-1-

yl)cyclopropanecarboxylate

[2]

CAS Number 34388-29-9 [1][2]

Molecular Formula C19H26O3 [1][3]

Molecular Weight 302.41 g/mol [3]

Appearance Neat

Boiling Point 369.639°C at 760 mmHg [3]

Density 1.075 g/cm³ [3]

Characterization of Methothrin Reference Materials
Certified reference materials (CRMs) of Methothrin should be obtained from accredited

suppliers. The certificate of analysis (CoA) accompanying the standard is a critical document

that provides details of the characterization and certified purity.

Typical Characterization Data for a Methothrin Reference Standard:
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Analysis Expected Results

Identity (¹H NMR)
Spectrum should be consistent with the

structure of Methothrin.

Identity (Mass Spectrometry)
Mass spectrum should confirm the molecular

weight of Methothrin.

Purity (HPLC or GC)
Typically ≥95%. The CoA should specify the

purity and the method used for determination.

Residual Solvents Should be below specified limits.

Water Content (Karl Fischer) Should be reported on the CoA.

Traceability

The CoA should provide a statement of

traceability to national or international

standards.

While specific NMR and mass spectra for Methothrin are not widely available in the public

domain, researchers should always refer to the supplier's CoA for this critical information. The

NIST WebBook provides mass spectra for other pyrethroids like Tetramethrin which can give an

indication of the fragmentation patterns to expect.[4]

Experimental Protocols
The following protocols are provided as examples based on established methods for other

pyrethroid insecticides.[5][6][7] These methods will likely require optimization and validation for

the specific matrix and instrumentation used.

High-Performance Liquid Chromatography (HPLC)
Method for the Determination of Methothrin
This method is based on the analysis of other pyrethroids and is suitable for determining the

purity of Methothrin analytical standards and for quantifying Methothrin in simple

formulations.

Instrumentation and Conditions:
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Parameter Recommended Condition

HPLC System A system with a UV detector.

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size).

Mobile Phase

Isocratic mixture of Acetonitrile and Water (e.g.,

80:20 v/v). The exact ratio may need

optimization.

Flow Rate 1.0 mL/min.

Column Temperature 30 °C.

Detector Wavelength

UV detection at a wavelength where Methothrin

has significant absorbance (e.g., 225 nm). This

should be determined by running a UV scan of a

Methothrin standard.

Injection Volume 20 µL.

Standard Preparation:

Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the

Methothrin analytical standard and transfer it to a 25 mL volumetric flask. Dissolve and

dilute to volume with acetonitrile.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations in the desired calibration

range (e.g., 1, 5, 10, 25, 50 µg/mL).

Sample Preparation (for a formulated product):

Accurately weigh a portion of the homogenized sample expected to contain approximately

25 mg of Methothrin into a 25 mL volumetric flask.

Add a small amount of acetonitrile and sonicate for 15 minutes to dissolve the Methothrin.

Dilute to volume with acetonitrile and mix well.
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Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

Analysis Workflow:

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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